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Compound of Interest

Compound Name: 1-Chloro-3-propylbenzene

Cat. No.: B7819253

An In-depth Technical Guide to the Hazards and Safety of 1-Chloro-3-propylbenzene

Section 1: Chemical Identity and Overview

1-Chloro-3-propylbenzene (also known as m-chloropropylbenzene) is an organic compound
derivative of benzene.[1] It is primarily utilized as an intermediate in the synthesis of more
complex molecules within the pharmaceutical, agrochemical, and specialty chemical sectors.[1]
Its molecular structure, featuring a reactive chloro group on the benzene ring, makes it a
versatile precursor for various chemical modifications.[1] Understanding its specific hazards is
paramount for ensuring safety in research and development environments.

Identifier Value Source
IUPAC Name 1-chloro-3-propyl-benzene [2]
CAS Number 57430-24-7 [1][2]
Molecular Formula CoH1:1Cl [1][2]
Molecular Weight 154.63 g/mol [3]
Synonyms m-chloropropylbenzene [2]

Section 2: GHS Hazard Identification and
Classification
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The Globally Harmonized System (GHS) provides a standardized framework for
communicating the hazards of chemical products.[4] For 1-Chloro-3-propylbenzene, the
primary hazards are related to irritation and potential environmental toxicity. The classification
underscores the necessity for careful handling to avoid direct contact and release into the
environment.

Hazard Class Pictogram Signal Word Hazard Statement
) o GHSO07 (Exclamation ] H315: Causes skin
Skin Irritation Warning o
Mark) irritation[1]
o GHSO07 (Exclamation ] H319: Causes serious
Eye Irritation Warning S
Mark) eye irritation[1]

H410: Very toxic to
aquatic life with long
Aquatic Hazard ) ) lasting effects
_ GHSO09 (Environment)  Warning o
(Potential) (classification for
isomer 1-chloro-4-

propylbenzene)[3]

Note: While specific aquatic toxicity data for 1-Chloro-3-propylbenzene is limited, its high
lipophilicity (XLogP3 = 4.3) suggests a potential for bioaccumulation.[1] The classification for its
isomer, 1-chloro-4-propylbenzene, which is very toxic to aquatic life, should be considered as a
precautionary indicator.[3]

Section 3: Toxicological Profile and Routes of
Exposure

The primary health risks associated with 1-Chloro-3-propylbenzene are acute irritation upon
direct contact. The causality for these effects lies in the chemical's ability to disrupt the cellular
integrity of skin and eye tissues.

o Skin Contact: As indicated by its H315 classification, the compound can cause skin irritation.
[1] Prolonged or repeated contact may lead to redness, itching, and dermatitis. The lipophilic
nature of the molecule facilitates its interaction with the lipid bilayers of skin cells.
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o Eye Contact: Direct contact with the eyes is expected to cause serious irritation (H319),
potentially resulting in redness, pain, and temporary vision impairment.[1] Immediate and
thorough rinsing is critical to prevent lasting damage.

 Inhalation: While not classified as an acute inhalation hazard, vapours may cause respiratory
irritation, especially at elevated temperatures or in poorly ventilated areas.[5]

 Ingestion: Ingestion may be harmful. The related compound, 1-chloro-4-propylbenzene, is
classified as harmful if swallowed (H302).[3]

Section 4: Risk Mitigation and Safe Handling
Protocols

A multi-layered approach to risk mitigation, grounded in the hierarchy of controls, is essential
for safely managing 1-Chloro-3-propylbenzene in a laboratory setting.

Hierarchy of Controls

The most effective safety measures involve designing out the hazard (elimination/substitution),
followed by engineering controls, administrative controls, and finally, personal protective
equipment (PPE).
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Substitution/Elimination

(Most Effective)

Is substitution feasible? No.

Engineering Controls

(e.g., Fume Hood)

Use fume hood.

Administrative Controls
(e.g., SOPs, Training)

Follow SOPs.

Personal Protective Equipment (PPE)

(Least Effective)

Contain Spill with
Absorbent Material
(e.g., Vermiculite, Sand

Collect Absorbed Material Place in a Sealed Decontaminate Spill Area
with Non-Sparking Tools Container for Disposal and

Evacuate Immediate Area Don Appropriate PPE
Spill Detected ( ‘Alert Personnel > (Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Emergency workflow for a 1-Chloro-3-propylbenzene spill.

Spill Cleanup Protocol:

Evacuate & Alert: Immediately alert others in the vicinity and evacuate the immediate area.
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
PPE: Wear appropriate PPE, including chemical-resistant gloves, goggles, and a lab coat.

Containment: Cover the spill with an inert absorbent material like vermiculite, sand, or
commercial sorbent pads. [6]5. Collection: Carefully collect the absorbed material using non-
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sparking tools and place it into a suitable, sealable container for hazardous waste. [7]6.
Decontamination: Clean the spill area thoroughly with soap and water.

» Disposal: Dispose of the container and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. [8]

Fire Suppression

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. [9][6]* Specific Hazards: Decomposition upon burning may produce toxic and
corrosive fumes, including hydrogen chloride gas. [9]* Firefighter Protection: Firefighters
should wear a self-contained breathing apparatus (SCBA) and full protective gear. [9]

Section 6: Environmental Hazards and Disposal

Environmental Fate: Due to its high lipophilicity and the known aquatic toxicity of its isomers, it
is critical to prevent 1-Chloro-3-propylbenzene from entering drains, surface water, or the
sanitary sewer system. [1][3][8]Avoid release to the environment. [9] Disposal: This material
and its container must be disposed of as hazardous waste. [6]Disposal should be handled by a
licensed professional waste disposal service and conducted in accordance with all applicable
environmental regulations. [8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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